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Compound of Interest

Compound Name: Mercury(ll) oxalate

Cat. No.: B1606967

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals and is
not a substitute for a formal risk assessment and safety training. Always consult your
institution's safety protocols and the most current Safety Data Sheet (SDS) before handling
Mercury(ll) oxalate.

Executive Summary

Mercury(ll) oxalate (HgC204) is a highly toxic and unstable inorganic mercury compound. Its
handling requires stringent safety protocols due to its potential for explosive decomposition and
the severe health risks associated with mercury exposure. This guide provides an in-depth
overview of the known hazards, safe handling procedures, personal protective equipment
(PPE) requirements, emergency protocols, and toxicological data pertinent to Mercury(ll)
oxalate. Adherence to these guidelines is critical to mitigate the risks associated with the use
of this compound in a laboratory setting.

Toxicological and Physical Hazard Data

While specific toxicological data such as LD50 for Mercury(ll) oxalate is not readily available in
public literature, the hazards can be inferred from data on other inorganic mercury compounds.
All forms of mercury are toxic, and inorganic mercury salts are known to cause severe kidney
damage and gastrointestinal irritation.[1]
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Table 1: Quantitative Hazard Data for Mercury(ll) Oxalate and Related Compounds

Property Value Source(s)

Chemical Formula HgC204 [2]

Molecular Weight 288.61 g/mol [2]
Unstable powder, darkens in

Appearance _ [3]
light
Decomposes around 165°C to

Thermal Decomposition metallic mercury and carbon [4]
dioxide.
Explodes on percussion,

Explosion Hazard grinding, or heating to 105°C, [5]
particularly with impurities.

OSHA PEL (as Hg) 0.1 mg/m3 (8-hour TWA) [61[71[8]
0.05 mg/m3 (10-hour TWA); 0.1

NIOSH REL (as Hg) - [71[8]
mg/m3 (Ceiling)

ACGIH TLV (as Hg) 0.025 mg/m3 (8-hour TWA) [718]

Safe Handling and Storage Protocols

Given the high toxicity and instability of Mercury(ll) oxalate, all handling procedures must be

conducted with extreme caution within a designated work area.

Engineering Controls

o Fume Hood: All work with Mercury(ll) oxalate must be performed in a certified chemical

fume hood with a face velocity of at least 100 feet per minute.

o Ventilation: The laboratory should be well-ventilated with a system that does not recirculate

air.

o Secondary Containment: Always use secondary containment (e.g., a tray made of a

compatible material) to contain any potential spills.
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Personal Protective Equipment (PPE)

The selection of appropriate PPE is paramount. The following diagram outlines the minimum
required PPE for handling Mercury(ll) oxalate.

Caption: Required PPE for handling Mercury(ll) oxalate.

Storage

o Container: Store in a tightly sealed, clearly labeled, and impact-resistant container.

» Location: Store in a cool, dry, dark, and well-ventilated area designated for highly toxic
substances.

» Incompatibilities: Keep away from heat, sources of ignition, and incompatible materials.
While specific incompatibility data for Mercury(ll) oxalate is limited, as a general precaution
for mercury compounds, avoid contact with acetylene, ammonia, and strong acids.

Emergency Procedures
First Aid
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Exposure Route

Procedure

Inhalation

Move the individual to fresh air immediately. If
breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area thoroughly with soap
and water for at least 15 minutes. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. If the person is conscious, give them 1-2
glasses of water to drink. Never give anything
by mouth to an unconscious person. Seek

immediate medical attention.

Spill Response

A mercury spill kit should be readily available in any laboratory where Mercury(ll) oxalate is

handled. Never use a vacuum cleaner or a broom to clean up a mercury spill, as this will

increase the vaporization and spread of mercury.[4] The following workflow outlines the

procedure for a small-scale spill. For large spills, evacuate the area and contact your

institution's emergency response team.

Caption: Workflow for handling a Mercury(ll) oxalate spill.

Waste Disposal

All waste containing Mercury(ll) oxalate, including contaminated PPE and spill cleanup

materials, must be collected in a designated, sealed, and clearly labeled hazardous waste
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container. Dispose of the waste through your institution's hazardous waste management
program. Do not mix mercury waste with other chemical waste streams.

Conclusion

Mercury(ll) oxalate is a substance that demands the utmost respect and caution. By
implementing robust engineering controls, utilizing appropriate personal protective equipment,
and adhering to strict handling and emergency protocols, researchers can mitigate the
significant risks associated with this compound. A thorough understanding of its hazardous
properties is the foundation of a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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